Cas no 2287280-13-9 (6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287280-13-9
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 6547836
• PubChem ID: 165799156
• Update Time: 2025-06-11

6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole
• EN300-6750004
• 2287280-13-9

• Inchi： 1S/C10H9BrFN3/c11-7-3-10-9(4-8(7)12)13-14-15(10)5-6-1-2-6/h3-4,6H,1-2,5H2
• InChI Key： RYMHKJXETQTWBB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N(CC1CC1)N=N2)F

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole

Introduction to 6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287280-13-9)

6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 2287280-13-9, belongs to the benzotriazole class, which is well-known for its role in various medicinal applications. The presence of both bromine and fluorine substituents in its molecular structure enhances its reactivity and makes it a valuable scaffold for drug discovery.

The structural composition of 6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole includes a benzotriazole core substituted with a bromine atom at the 6-position, a fluoro atom at the 5-position, and an N-substituted cyclopropylmethyl group at the 1-position. This specific arrangement of functional groups imparts distinct chemical properties that make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds based on benzotriazole derivatives due to their demonstrated efficacy in various biological assays. The bromo and fluoro substituents are particularly noteworthy as they are frequently employed in drug design to modulate pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. The cyclopropylmethyl group adds another layer of complexity, potentially influencing the compound's interaction with biological targets.

Current research in the field of heterocyclic chemistry has highlighted the importance of benzotriazole derivatives in addressing unmet medical needs. Studies have shown that modifications in the benzotriazole core can lead to compounds with enhanced potency and selectivity. For instance, the introduction of halogen atoms has been linked to improved binding to biological receptors, making these compounds promising candidates for therapeutic intervention.

The synthesis of 6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to prevent unwanted side products. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently.

One of the most compelling aspects of this compound is its potential application in the development of new pharmaceuticals. The benzotriazole scaffold is known to exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. The specific substitution pattern in 6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole suggests that it may interact with biological targets in unique ways, warranting further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how 6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole might bind to various proteins and enzymes. These virtual screening approaches have identified several promising leads that could be further optimized for therapeutic use.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like benzotriazoles in drug development. Their structural versatility allows for the creation of molecules with tailored properties that can address specific therapeutic challenges. As a result, there is considerable interest in exploring derivatives such as 6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole for their potential as lead compounds or building blocks for more complex drug molecules.

In conclusion,6-bromo-1-(cyclopropylmethyl)-5-fluoro-1H-1,2,3-benzotriazole represents an exciting opportunity for researchers in medicinal chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of chemical biology continues to evolve,CAS No. 2287280-13-9 may play a crucial role in the discovery and development of novel therapeutics that address critical health challenges.